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For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Red 84, identified by the Colour Index number 35760 and CAS number 6409-83-2,

is a multi-azo class direct dye.[1] While commercially utilized as a dyeing agent, its application

in scientific research is specialized and not as extensively documented as other common

laboratory dyes. This technical guide provides a comprehensive overview of the known

research uses of C.I. Direct Red 84, with a focus on its chemical properties and its primary

application in adsorption studies.

Chemical and Physical Properties
C.I. Direct Red 84 is a complex anionic dye with the molecular formula C45H28N10Na4O13S4

and a molecular weight of 1136.99 g/mol .[1] Its structure, belonging to the multi-azo class,

imparts a dark red to yellow-light hue.[1] The dye is available for research purposes and is

noted as a good dyeing agent for cotton fabrics.[2][3]

Table 1: Chemical Identification of C.I. Direct Red 84
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Identifier Value

C.I. Name C.I. Direct Red 84

C.I. Number 35760

CAS Number 6409-83-2

Molecular Formula C45H28N10Na4O13S4

Molecular Weight 1136.99

Chemical Class Multi-azo dye

Research Applications: Adsorption Studies
The most documented research application of C.I. Direct Red 84 is in the field of

environmental science, specifically in studies concerning the removal of dyes from aqueous

solutions through adsorption. These studies are crucial for developing effective wastewater

treatment technologies.

Adsorption onto Chitin
Research has explored the use of chitin, a naturally occurring biopolymer, as an adsorbent for

C.I. Direct Red 84.[4][5] These studies investigate the kinetics and mechanisms of the

adsorption process.

Experimental Principles: The primary mechanism behind the adsorption of anionic dyes like C.I.
Direct Red 84 onto chitosan (a derivative of chitin) is the electrostatic attraction between the

negatively charged sulfonate groups of the dye and the protonated amino groups of the

adsorbent in acidic conditions.[6]

Key Findings:

Intraparticle diffusion has been identified as a rate-controlling step in the adsorption of C.I.
Direct Red 84 onto chitin.[4][5]

The efficiency of dye removal is influenced by several factors, including the initial dye

concentration, pH of the solution, temperature, and the particle size of the adsorbent.[4][5]
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While specific quantitative data for the adsorption of C.I. Direct Red 84 is limited in the

provided search results, the general principles of dye adsorption onto biopolymers like chitin

and chitosan are well-established.

Experimental Protocols
Detailed experimental protocols for the use of C.I. Direct Red 84 are not widely available in the

scientific literature. However, based on the adsorption studies, a general protocol for a batch

adsorption experiment can be outlined.

General Protocol for Batch Adsorption of C.I. Direct Red
84 onto an Adsorbent

Preparation of Dye Solution: Prepare a stock solution of C.I. Direct Red 84 of a known

concentration in deionized water. Prepare a series of standard solutions of varying

concentrations by diluting the stock solution.

Adsorbent Preparation: Prepare the adsorbent material (e.g., chitin) by washing, drying, and

sieving to obtain a uniform particle size.

Batch Adsorption Experiment:

In a series of flasks, add a known mass of the adsorbent to a fixed volume of the dye

solution of a specific concentration.

Adjust the pH of the solutions to the desired value using dilute HCl or NaOH.

Agitate the flasks at a constant speed and temperature for a predetermined period to

reach equilibrium.

Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Determine the concentration of C.I. Direct Red 84 remaining in the supernatant/filtrate

using a UV-Vis spectrophotometer at its maximum absorbance wavelength.
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Data Calculation: Calculate the amount of dye adsorbed per unit mass of the adsorbent

(q_e) using the following equation:

q_e = (C_0 - C_e) * V / m

Where:

q_e is the adsorption capacity at equilibrium (mg/g)

C_0 is the initial dye concentration (mg/L)

C_e is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

Visualization of Experimental Workflow

Preparation

Experiment
Analysis Data Processing

Prepare C.I. Direct Red 84
Stock and Standard Solutions

Perform Batch Adsorption:
- Mix Adsorbent and Dye

- Adjust pH
- Agitate at Constant T

Prepare Adsorbent
(e.g., Chitin)

Separate Adsorbent
from Solution

Analyze Supernatant
(UV-Vis Spectrophotometry)

Calculate Adsorption
Capacity (qe)

Click to download full resolution via product page

Caption: Workflow for a typical batch adsorption experiment.

Toxicology and Safety Considerations
There is a lack of specific toxicological data for C.I. Direct Red 84 in the provided search

results. However, as a member of the azo dye class, general safety precautions should be

followed. Some azo dyes are known to be potential skin and respiratory sensitizers, and their
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metabolism can sometimes lead to the formation of aromatic amines, which may have

toxicological implications.[7] Therefore, when handling C.I. Direct Red 84 powder or solutions,

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn.

Conclusion
C.I. Direct Red 84 is a direct azo dye with limited but specific applications in scientific

research, primarily within the domain of environmental chemistry for studying the adsorption of

dyes from wastewater. While detailed biological and toxicological data are scarce, its properties

as an anionic dye make it a useful model compound for investigating the efficacy of various

adsorbent materials. Further research is needed to explore other potential applications of C.I.
Direct Red 84 in biological staining, as a fluorescent probe, or in other areas of scientific

investigation. Researchers should be aware of the potential for confusion with other "Red" dyes

and confirm the identity of the compound using its C.I. and CAS numbers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Direct Red 84: A Technical Overview for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614969#what-is-c-i-direct-red-84-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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